![molecular formula C14H10N2O2 B1348215 2-phenyl-3H-benzimidazole-5-carboxylic acid CAS No. 66630-70-4](/img/structure/B1348215.png)
2-phenyl-3H-benzimidazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-phenyl-3H-benzimidazole-5-carboxylic acid is an organic compound that belongs to the class of phenylbenzimidazoles . These compounds contain a phenylbenzimidazole skeleton, which consists of a benzimidazole moiety where its imidazole ring is attached to a phenyl group .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzimidazole moiety attached to a phenyl group . The IUPAC name for this compound is 2-phenyl-1H-benzimidazole-6-carboxylic acid . The molecular formula is C14H10N2O2, and the molecular weight is 238.24 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 238.24 g/mol . The compound has two hydrogen bond donor counts and three hydrogen bond acceptor counts . It also has a rotatable bond count of 2 .Scientific Research Applications
Synthesis and Antimicrobial Activity
2-Phenyl-3H-benzimidazole-5-carboxylic acid derivatives have been synthesized and tested for their antimicrobial activities. Some derivatives have shown potent activity against Candida species, with cyano substituted compounds exhibiting significant activity comparable to fluconazole (Göker et al., 2002). Furthermore, studies have demonstrated the synthesis of benzimidazole-5-carboxylic acid alkyl ester derivatives carrying amide or amidine substituted groups, revealing potent antibacterial activities against various strains including S. aureus and E. coli (Ozden et al., 2005).
Analgesic and Antispasmodic Activities
Investigations into benzimidazole 5-carboxylic acid derivatives have identified compounds with remarkable naloxone-sensitive analgesic activity, indicating their potential for central analgesic and antispasmodic uses (Aydin et al., 2003).
Antiviral Applications
A series of 1-cycloalkyl-2-phenyl-1H-benzimidazole-5-carboxylic acid derivatives were synthesized for their inhibitory activity against HCV NS5B RNA-dependent RNA polymerase, identifying potent inhibitors effective in low micromolar concentrations (Ishida et al., 2006).
Polymer Chemistry
Novel aromatic poly(benzimidazole-amide)s, incorporating benzimidazole and phthalimide groups, have been synthesized. These polymers demonstrated enhanced solubilities and remarkable thermal stability, showing potential for high-performance material applications (Toiserkani et al., 2010).
Antihypertensive Activity
Research into benzimidazole derivatives has led to the synthesis of compounds exhibiting potent antihypertensive activity, highlighting the importance of specific substituents for achieving desired biological effects (Sharma et al., 2010).
Green Synthesis Approaches
Efforts towards green chemistry have led to the development of efficient methods for the synthesis of benzimidazoles from carboxylic acids, underlining the importance of sustainable approaches in pharmaceutical chemistry (Kathirvelan et al., 2013).
Mechanism of Action
Target of Action
Benzimidazole derivatives have been found to exhibit a broad range of biological activities, suggesting that they may interact with multiple targets .
Mode of Action
Benzimidazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting key enzymes or binding to specific receptors .
Biochemical Pathways
Benzimidazole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .
Result of Action
Benzimidazole derivatives are known to exhibit a range of biological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially influence the action of benzimidazole derivatives .
Properties
IUPAC Name |
2-phenyl-3H-benzimidazole-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O2/c17-14(18)10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8H,(H,15,16)(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDDSSZSKEQLSGW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70347015 |
Source
|
Record name | 2-Phenyl-1H-benzimidazole-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70347015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66630-70-4 |
Source
|
Record name | 2-Phenyl-1H-benzimidazole-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70347015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.